Cas no 2227863-26-3 (rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine)

• Product name: rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227863-26-3
• MF: C₁₃H₁₅F₄N
• MW: 261.258517503738
• CID: 5985629
• PubChem ID: 165964646

rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine
• EN300-1940065
• rac-[(1R,3R)-3-[3-fluoro-4-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl]methanamine
• 2227863-26-3

• Inchi： 1S/C13H15F4N/c1-12(2)9(6-18)11(12)7-3-4-8(10(14)5-7)13(15,16)17/h3-5,9,11H,6,18H2,1-2H3/t9-,11-/m0/s1
• InChI Key： WDMMNUHUVWCHDJ-ONGXEEELSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 261.11406213g/mol
• Monoisotopic Mass: 261.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227863-26-3)

The compound rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227863-26-3) is a highly specialized chiral amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropyl ring and trifluoromethyl substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing attention toward rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine is its role in addressing modern challenges in precision medicine. The compound's chiral centers and fluorinated groups enhance its binding affinity to biological targets, making it a candidate for personalized therapeutics. Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as researchers leverage machine learning to predict its interactions with proteins and receptors.

From a synthetic chemistry perspective, the preparation of rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine involves advanced techniques such as asymmetric catalysis and fluorination reactions. These methods are critical for achieving high enantiomeric purity, which is essential for its application in chiral drug development. The compound's CAS No. 2227863-26-3 serves as a unique identifier in chemical databases, facilitating its traceability in global research efforts.

Environmental and regulatory considerations also play a role in the compound's utilization. With increasing focus on green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine. This aligns with broader industry goals to reduce waste and energy consumption in chemical manufacturing.

In summary, rac-(1R,3R)-3-3-fluoro-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227863-26-3) represents a cutting-edge compound with multifaceted applications. Its integration into drug discovery pipelines and agrochemical innovations underscores its importance in advancing scientific and industrial progress. As research continues to unfold, this compound is poised to play a pivotal role in shaping the future of bioactive molecule design.